4-(2,3-Dimethoxyphenyl)-2-((1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl)sulfanyl)-6-phenylnicotinonitrile

• Molecular Formula: C31H25N3O5S
• Molecular Weight: 551.6 g/mol
• IUPAC Name: 4-(2,3-dimethoxyphenyl)-2-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C31H25N3O5S/c1-37-21-14-12-20(13-15-21)34-28(35)17-27(31(34)36)40-30-24(18-32)23(16-25(33-30)19-8-5-4-6-9-19)22-10-7-11-26(38-2)29(22)39-3/h4-16,27H,17H2,1-3H3
• InChI Key: MTPCPCSVADOLNM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=C(C(=CC(=N3)C4=CC=CC=C4)C5=C(C(=CC=C5)OC)OC)C#N

Description

4-(2,3-Dimethoxyphenyl)-2-((1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl)sulfanyl)-6-phenylnicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DPM-1001 and belongs to the class of nicotinonitriles.

Mechanism of Action

The mechanism of action of DPM-1001 is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways. It has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune response. DPM-1001 has also been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell proliferation and survival. Additionally, it has been shown to activate the Nrf2/ARE signaling pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
DPM-1001 has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. It has also been found to inhibit the expression of COX-2 and iNOS, which are involved in the production of inflammatory mediators. Additionally, DPM-1001 has been shown to induce apoptosis in cancer cells and inhibit tumor growth. It has also been found to protect neurons against oxidative stress-induced damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPM-1001 in lab experiments is its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties, which make it a promising candidate for the development of new drugs. Additionally, the synthesis of DPM-1001 is relatively straightforward and can be performed using commercially available reagents.
However, there are also some limitations to using DPM-1001 in lab experiments. One of the limitations is the lack of understanding of its mechanism of action. This makes it difficult to optimize its use in various applications. Additionally, further studies are needed to determine its toxicity and pharmacokinetics, which are important factors in drug development.

Future Directions

There are several future directions for research on DPM-1001. One direction is to further investigate its mechanism of action and identify the signaling pathways that it modulates. This will help in the optimization of its use in various applications. Another direction is to investigate its toxicity and pharmacokinetics, which are important factors in drug development. Additionally, further studies are needed to determine its efficacy in various disease models and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of DPM-1001 involves a multi-step process that starts with the reaction of 2,3-dimethoxybenzaldehyde and 4-methoxyphenylacetonitrile. This reaction leads to the formation of 4-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)acetonitrile. The next step involves the reaction of this intermediate with 1,3-dibromo-5,5-dimethylhydantoin to form 4-(2,3-dimethoxyphenyl)-2-(4-methoxyphenyl)-5,5-dimethylhydantoin. The final step involves the reaction of this intermediate with 1-(4-methoxyphenyl)-2,5-dioxopyrrolidine-3-thiol to form DPM-1001.

Scientific Research Applications

DPM-1001 has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties. Studies have shown that DPM-1001 can inhibit the expression of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various inflammatory diseases. DPM-1001 has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, it has been shown to protect neurons against oxidative stress-induced damage and improve cognitive function.